Cas no 1804732-73-7 (2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804732-73-7
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4814100
• Update Time: 2025-06-07

2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-2-3-6(17-7(9,10)11)4(14(15)16)1-5(12)13-3/h1H,2H2
• InChI Key： UVKVFFFXXIXYNC-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(CF)=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804732-73-7)

2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804732-73-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoromethyl group, an iodo substituent, a nitro group, and a trifluoromethoxy moiety, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine involves several intricate steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition-metal-catalyzed cross-coupling reactions has been particularly effective in introducing the iodo and trifluoromethoxy groups onto the pyridine ring. These methods not only improve the overall yield but also reduce the formation of by-products, making the process more sustainable.

In terms of its chemical properties, 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine exhibits high stability under a variety of conditions. The presence of the nitro group imparts strong electron-withdrawing characteristics, which can influence the reactivity and selectivity of the molecule in various chemical transformations. Additionally, the fluoromethyl and trifluoromethoxy groups contribute to the overall hydrophobicity and lipophilicity of the compound, making it suitable for applications in drug discovery and development.

The biological activity of 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on certain enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For example, studies have demonstrated that derivatives of this compound exhibit significant activity against kinases involved in cancer progression, suggesting potential applications in oncology. Furthermore, its ability to modulate specific ion channels has been explored for treating neurological disorders such as epilepsy and chronic pain.

The versatility of 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine as a building block in organic synthesis is another key aspect that has driven its popularity among researchers. The iodo group can be readily functionalized through various coupling reactions, allowing for the introduction of diverse substituents to tailor the properties of the final product. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

In conclusion, 2-(Fluoromethyl)-6-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804732-73-7) represents a multifaceted compound with broad applications in pharmaceutical research and development. Its unique combination of functional groups provides a robust platform for exploring new chemical entities with potential therapeutic value. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation in the field of medicinal chemistry.